Cas no 62323-07-3 (6-Benzothiazolesulfonamide, 2-amino-N-(1-methylethyl)-)

6-Benzothiazolesulfonamide, 2-amino-N-(1-methylethyl)- structure
62323-07-3 structure
Product Name:6-Benzothiazolesulfonamide, 2-amino-N-(1-methylethyl)-
CAS No:62323-07-3
MF:C10H13N3O2S2
MW:271.359119176865
CID:449313
PubChem ID:4736787
Update Time:2025-04-19

6-Benzothiazolesulfonamide, 2-amino-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 6-Benzothiazolesulfonamide, 2-amino-N-(1-methylethyl)-
    • 2-amino-N-propan-2-yl-1,3-benzothiazole-6-sulfonamide
    • 62323-07-3
    • AKOS000268364
    • DTXSID80406081
    • MFCD06496316
    • SCHEMBL9722814
    • Inchi: 1S/C10H13N3O2S2/c1-6(2)13-17(14,15)7-3-4-8-9(5-7)16-10(11)12-8/h3-6,13H,1-2H3,(H2,11,12)
    • InChI Key: AYIRJDHTRABGIY-UHFFFAOYSA-N
    • SMILES: S(C1=CC=C2C(=C1)SC(N)=N2)(NC(C)C)(=O)=O

Computed Properties

  • Exact Mass: 271.04509
  • Monoisotopic Mass: 271.04491901g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 122Ų

Experimental Properties

  • PSA: 85.08

6-Benzothiazolesulfonamide, 2-amino-N-(1-methylethyl)- Related Literature

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